1-[(2-Fluorophenyl)sulfonyl]-4-methylpiperidine

• Molecular Formula: C12H16FNO2S
• Molecular Weight: 257.33 g/mol
• IUPAC Name: 1-(2-fluorophenyl)sulfonyl-4-methylpiperidine
• InChI: InChI=1S/C12H16FNO2S/c1-10-6-8-14(9-7-10)17(15,16)12-5-3-2-4-11(12)13/h2-5,10H,6-9H2,1H3
• InChI Key: QPBBESMOBCSJJM-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=CC=C2F

Description

1-[(2-Fluorophenyl)sulfonyl]-4-methylpiperidine, commonly known as FPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FPS is a piperidine-based compound that has a sulfonyl group attached to a fluorophenyl ring. FPS has been found to exhibit potent inhibitory effects on certain enzymes, making it an attractive molecule for research purposes.

Mechanism of Action

The mechanism of action of FPS involves the binding of the compound to the active site of the enzyme, thereby preventing the breakdown of acetylcholine. This leads to an increase in the concentration of acetylcholine in the nervous system, which can improve cognitive function.
Biochemical and Physiological Effects:
FPS has been found to exhibit potent inhibitory effects on acetylcholinesterase and butyrylcholinesterase, leading to an increase in the concentration of acetylcholine in the nervous system. This can result in improved cognitive function, making FPS a potential candidate for the development of drugs for the treatment of Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using FPS in lab experiments is its potent inhibitory effects on enzymes such as acetylcholinesterase and butyrylcholinesterase, making it a useful tool for studying the role of these enzymes in neurological disorders. However, one limitation of using FPS is its potential toxicity, which can limit its use in certain experiments.

Future Directions

1. Further studies are needed to investigate the potential of FPS as a drug for the treatment of Alzheimer's disease and other neurological disorders.
2. The development of new synthesis methods for FPS that are more efficient and environmentally friendly.
3. Investigation of the potential of FPS as a tool for studying the role of acetylcholinesterase and butyrylcholinesterase in neurological disorders.
4. Development of FPS derivatives with improved potency and selectivity for specific enzymes.
In conclusion, FPS is a piperidine-based compound that exhibits potent inhibitory effects on enzymes such as acetylcholinesterase and butyrylcholinesterase. This makes FPS a potential candidate for the development of drugs for the treatment of Alzheimer's disease and other neurological disorders. Further research is needed to investigate the potential of FPS in these areas and to develop new synthesis methods and derivatives with improved potency and selectivity.

Synthesis Methods

The synthesis of FPS involves the reaction between 2-fluorobenzenesulfonyl chloride and 4-methylpiperidine in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields a white solid that can be purified through recrystallization.

Scientific Research Applications

FPS has been found to exhibit inhibitory effects on enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system. This makes FPS a potential candidate for the development of drugs for the treatment of Alzheimer's disease and other neurological disorders.